3-Oxa-9-azabicyclo[3.3.1]nonan-9-yl(2,4-dichlorophenyl)methanone

• IUPAC Name: (2,4-dichlorophenyl)-(3-oxa-9-azabicyclo[3.3.1]nonan-9-yl)methanone
• InChI: InChI=1S/C14H15Cl2NO2/c15-9-4-5-12(13(16)6-9)14(18)17-10-2-1-3-11(17)8-19-7-10/h4-6,10-11H,1-3,7-8H2
• InChI Key: JJQNSHDZYIRDOH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2COCC(C1)N2C(=O)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C14H15Cl2NO2
• Molecular Weight: 300.2 g/mol

Description

3-Oxa-9-azabicyclo[3.3.1]nonan-9-yl(2,4-dichlorophenyl)methanone, also known as JDTic, is a selective antagonist of the kappa opioid receptor. It was first synthesized in 2002 by researchers at the University of Michigan and has since been studied for its potential therapeutic applications.

Scientific Research Applications

Synthesis and Chemical Properties

Researchers have investigated the synthesis and chemical reactions of compounds structurally related to 3-Oxa-9-azabicyclo[3.3.1]nonan-9-yl(2,4-dichlorophenyl)methanone, focusing on their chemical properties and potential as intermediates in organic synthesis. For instance, studies on the photo-reaction of 9-oxabicyclo[3.3.1]nonan-3-one have demonstrated its utility in generating key intermediates for further chemical synthesis, such as (cis-6-methyletrahydropyran-2-yl)acetic acid, a constituent of civet (Muraoka et al., 1995).

Anticancer and Antimicrobial Applications

Compounds with structural similarities have been synthesized and evaluated for their anticancer and antimicrobial activities. For example, new 1,3-oxazole clubbed pyridyl-pyrazolines have been studied for their anticancer activity against 60 cancer cell lines and exhibited significant in vitro antibacterial and antifungal activities, indicating the potential of these compounds in developing new therapeutic agents (Katariya, Vennapu, & Shah, 2021).

Organocatalytic and Oxidative Applications

The development of novel organocatalysts for oxidation processes is another area of research. For instance, 9-azabicyclo[3.3.1]nonane N-oxyl (ABNO) has been synthesized and demonstrated to be a highly active catalyst for the oxidation of alcohols to their corresponding carbonyl compounds, showcasing the application of these compounds in facilitating chemical transformations (Shibuya, Tomizawa, Sasano, & Iwabuchi, 2009).

Antimicrobial and Antifungal Screening

Stereochemistry plays a significant role in the biological activity of these compounds. For example, the synthesis and antimicrobial screening of novel oxime ethers of aza/diazabicycles have been conducted, demonstrating promising antimicrobial profiles against a range of pathogenic bacteria and fungi, suggesting the importance of structural diversity in enhancing biological efficacy (Parthiban et al., 2009).